8,8-Difluoro-2-azaspiro[4.5]decan-1-one

• IUPAC Name: 8,8-difluoro-2-azaspiro[4.5]decan-1-one
• InChI: InChI=1S/C9H13F2NO/c10-9(11)3-1-8(2-4-9)5-6-12-7(8)13/h1-6H2,(H,12,13)
• InChI Key: MQBHNOQMDYCBIK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC12CCNC2=O)(F)F
• Molecular Formula: C9H13F2NO
• Molecular Weight: 189.20 g/mol

Description

8,8-Difluoro-2-azaspiro[4.5]decan-1-one is a chemical compound with the molecular formula C9H13F2NO. It has a molecular weight of 189.21. The compound is characterized by a spirocyclic structure, which includes a nitrogen atom and two fluorine atoms attached to the carbon atoms at the 8th position.

Molecular Structure Analysis

The InChI code for 8,8-Difluoro-2-azaspiro[4.5]decan-1-one is 1S/C9H13F2NO/c10-9(11)3-1-8(2-4-9)5-7(13)12-6-8/h1-6H2,(H,12,13). This indicates the presence of nine carbon atoms, thirteen hydrogen atoms, two fluorine atoms, and one nitrogen atom in the molecule.

Chemical Reactions Analysis

Specific chemical reactions involving 8,8-Difluoro-2-azaspiro[4.5]decan-1-one are not available in the current resources. For detailed information on the chemical reactions, it is suggested to refer to related peer-reviewed papers or technical documents.

Physical And Chemical Properties Analysis

The compound has a density of 1.1±0.1 g/cm^3, a boiling point of 218.7±40.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C. It has an enthalpy of vaporization of 45.5±3.0 kJ/mol and a flash point of 86.1±27.3 °C. The compound has a molar refractivity of 43.5±0.4 cm^3 and a molar volume of 159.0±5.0 cm^3.

Scientific Research Applications

RIPK1 Inhibition

• Recent studies have identified 8,8-difluoro-2-azaspiro[4.5]decan-1-one derivatives as effective RIPK1 (Receptor-Interacting Protein Kinase 1) inhibitors. Compound 41, in particular, exhibits significant inhibitory activity against RIPK1 with an IC₅₀ value of 92 nM. .

Safety and Hazards

The safety information and hazards associated with 8,8-Difluoro-2-azaspiro[4.5]decan-1-one are not explicitly mentioned in the available resources. For detailed safety information, it is recommended to refer to the Material Safety Data Sheet (MSDS) of the compound.

Mechanism of Action

Target of Action

The primary target of 8,8-Difluoro-2-azaspiro[4.5]decan-1-one is the receptor-interacting protein kinase 1 (RIPK1). RIPK1 plays a crucial role in the regulation of cell death and inflammation .

Mode of Action

8,8-Difluoro-2-azaspiro[4.5]decan-1-one interacts with RIPK1, inhibiting its activity. This inhibition prevents the activation of necroptosis, a form of programmed cell death .

Biochemical Pathways

By inhibiting RIPK1, 8,8-Difluoro-2-azaspiro[4.5]decan-1-one affects the necroptosis pathway. This pathway is involved in various inflammatory diseases. The inhibition of RIPK1 leads to a decrease in necroptosis, reducing inflammation .

Result of Action

The molecular effect of 8,8-Difluoro-2-azaspiro[4.5]decan-1-one’s action is the inhibition of RIPK1. This inhibition prevents the activation of necroptosis. On a cellular level, this results in a reduction of cell death and inflammation .